Cas no 62435-77-2 (2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)-)
62435-77-2 structure
Product Name:2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)-
CAS No:62435-77-2
MF:C26H38O2
MW:382.578728199005
CID:444891
PubChem ID:21481800
Update Time:2025-04-19
2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)-
- 1,4,5,8-tetratert-butylnaphthalene-2,3-dione
- SCHEMBL11674194
- 1,4,5,8-Tetra-tert-butylnaphthalene-2,3-dione
- DTXSID50614494
- PBCBYUHNDYLDMZ-UHFFFAOYSA-N
- 62435-77-2
- 1,4,5,8-tetra-t-butyl-2,3-dihydronaphthalene-2,3-dione
-
- Inchi: 1S/C26H38O2/c1-23(2,3)15-13-14-16(24(4,5)6)18-17(15)19(25(7,8)9)21(27)22(28)20(18)26(10,11)12/h13-14H,1-12H3
- InChI Key: PBCBYUHNDYLDMZ-UHFFFAOYSA-N
- SMILES: O=C1C(C(C(C)(C)C)=C2C(=CC=C(C(C)(C)C)C2=C1C(C)(C)C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 382.28734
- Monoisotopic Mass: 382.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 781
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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